Cas no 2612-72-8 (2-(pyridin-3-yl)-1,3-benzothiazole)
2-(pyridin-3-yl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(3-pyridinyl)-
- 2-pyridin-3-yl-1,3-benzothiazole
- 2-PYRIDIN-3-YL-BENZOTHIAZOLE
- 2-(3-pyridinyl)-1,3-benzothiazole
- 2-(3-pyridinyl)benzothiazole
- 2-(3-pyridyl)-1,3-benzothiazole
- 2-(3-Pyridyl)benzothiazole
- 2-(pyridin-3-yl)-1,3-benzothiazole
- 2-(pyridin-3-yl)benzo[d]thiazole
- 2-pyridin-3-ylbenzothiazole
- 3-(2-benzothiazolyl)pyridine
- Maybridge3_003054
- NSC37812
- 2612-72-8
- HMS1439K18
- SR-01000394317-2
- CS-0316292
- IDI1_014441
- starbld0023395
- SCHEMBL221183
- DTXSID40284584
- Benzothiazole, 2-(3-pyridyl)-
- SR-01000394317-1
- CCG-56013
- SMR000289461
- BB 0245777
- MLS000738168
- MUDNLVWBCWZIMA-UHFFFAOYSA-N
- VS-01422
- NSC-37812
- Cambridge id 5249985
- AKOS000298416
- AB00076696-01
- SR-01000394317
- HMS2744B17
- CBDivE_011575
- Benzothiazole, 2-(3-pyridinyl)-
- MLS000765356
- MFCD00579075
- CHEMBL1440893
-
- Inchi: 1S/C12H8N2S/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-8H
- InChI Key: MUDNLVWBCWZIMA-UHFFFAOYSA-N
- SMILES: S1C(C2C=NC=CC=2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 212.04100
- Monoisotopic Mass: 212.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 386°Cat760mmHg
- Flash Point: 183.8°C
- Refractive Index: 1.693
- PSA: 54.02000
- LogP: 3.35830
2-(pyridin-3-yl)-1,3-benzothiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(pyridin-3-yl)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P994338-10mg |
2-(pyridin-3-yl)-1,3-benzothiazole |
2612-72-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P994338-50mg |
2-(pyridin-3-yl)-1,3-benzothiazole |
2612-72-8 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P994338-100mg |
2-(pyridin-3-yl)-1,3-benzothiazole |
2612-72-8 | 100mg |
$ 160.00 | 2022-06-03 | ||
| A2B Chem LLC | AB29107-1g |
Benzothiazole, 2-(3-pyridinyl)- |
2612-72-8 | 1g |
$339.00 | 2023-12-31 | ||
| A2B Chem LLC | AB29107-5g |
Benzothiazole, 2-(3-pyridinyl)- |
2612-72-8 | 5g |
$928.00 | 2023-12-31 |
2-(pyridin-3-yl)-1,3-benzothiazole Related Literature
-
Débora Pereira Araujo,Vinicius Stefano Santos Morais,?ngelo de Fátima,Luzia Valentina Modolo RSC Adv. 2015 5 28814
Additional information on 2-(pyridin-3-yl)-1,3-benzothiazole
2-(pyridin-3-yl)-1,3-benzothiazole: A Promising Compound in Biomedical Research
The compound 2-(pyridin-3-yl)-1,3-benzothiazole, also known by its CAS number CAS NO 2612-72-8, has garnered significant attention in the biomedical research community due to its unique structural properties and potential applications. This heterocyclic compound belongs to the family of thiazoles, which are widely recognized for their diverse biological activities. The combination of a pyridine ring and a benzothiazole moiety renders this compound particularly interesting for drug discovery and development.
Recent studies have highlighted the importance of benzothiazole derivatives in targeting various pharmacological pathways. The presence of the pyridin-3-yl group in 2-(pyridin-3-yl)-1,3-benzothiazole contributes to its unique electronic and steric properties, which can influence its binding affinity to molecular targets. This structural feature is believed to enhance the compound's ability to modulate specific receptors and enzymes, making it a valuable candidate for exploring therapeutic applications.
One of the most promising avenues of research involving 2-(pyridin-3-yl)-1,3-benzothiazole is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT pathway, which plays a critical role in cancer progression and metastasis.
Furthermore, 2-(pyridin-3-yl)-1,3-benzothiazole has shown remarkable activity in the context of antimicrobial resistance. With the growing concern over antibiotic-resistant pathogens, there is a pressing need for novel compounds that can effectively combat infections. This compound's ability to disrupt bacterial biofilm formation and enhance the efficacy of existing antibiotics positions it as a potential solution to this global health challenge.
Another area of active research is the exploration of 2-(pyridin-3-yl)-1,3-benzothiazole in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have indicated that this compound may possess neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, its ability to modulate dopaminergic signaling makes it a promising candidate for addressing the symptoms of Parkinson's disease.
The synthesis and optimization of 2-(pyridin-3-yl)-1,3-benzothiazole have been extensively studied to improve its pharmacokinetic properties. Researchers have successfully developed various analogs with enhanced solubility, stability, and bioavailability, which are critical factors for advancing this compound into clinical trials. These efforts underscore the potential of benzothiazole-based drugs as a new class of therapeutic agents.
In conclusion, 2-(pyridin-3-yl)-1,3-benzothiazole, identified by its CAS number CAS NO 2612-72-8, represents a significant advancement in the field of biomedical research. Its unique structure, coupled with its diverse biological activities, positions it as a versatile tool for addressing a wide range of diseases. As research continues to unravel its full potential, this compound is poised to make a meaningful impact on the development of novel therapies.
2612-72-8 (2-(pyridin-3-yl)-1,3-benzothiazole) Related Products
- 16112-21-3(2-(4-methylphenyl)-1,3-benzothiazole)
- 1211-32-1(2-(3-Methylphenyl)-1,3-benzothiazole)
- 2295-38-7(2-(pyridin-4-yl)-1,3-benzothiazole)
- 883-93-2(2-Phenylbenzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)